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Compound of Interest

Compound Name: 4-Amino-2-bromo-5-fluorophenol
CAS No.: 111856-96-3
Cat. No.: B2762839
Get Quote
. J

Physicochemical Profile & Identity

4-Amino-2-bromo-5-fluorophenol is a tri-substituted benzene derivative characterized by a
unigue substitution pattern that balances electronic withdrawal (F, Br) with electron donation
(OH, NH2).[1] This "push-pull" electronic structure makes it a highly versatile scaffold for
palladium-catalyzed cross-coupling and nucleophilic substitution reactions.

Chemical Identity
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Property Specification
CAS Number 111856-96-3
IUPAC Name 4-Amino-2-bromo-5-fluorophenol
Molecular Formula CeHsBrFNO
Molecular Weight 206.01 g/mol
SMILES NC1=CC(Br)=C(O)C=C1F
Off-white to light brown solid (sensitive to
Appearance L
oxidation)
N Soluble in DMSO, DMF, MeOH; sparingly
Solubility

soluble in water.[1][2][3][4]

Electronic & Structural Properties

» Acidity (pKa): The phenolic hydroxyl group is more acidic than unsubstituted phenol (pKa
~10) due to the inductive electron-withdrawing effects of the ortho-bromo and meta-fluoro
substituents.[1][2] Estimated pKa is ~7.5-8.5.

» Basicity: The aniline nitrogen is less basic than typical anilines due to the ortho-fluorine atom,
which exerts a strong inductive withdrawing effect (-1), reducing the availability of the nitrogen
lone pair.

 Lipophilicity (LogP): The presence of bromine and fluorine increases lipophilicity (CLogP
~1.4-1.7) relative to 4-aminophenol, enhancing membrane permeability in drug candidates.

Synthetic Routes

The synthesis of 4-amino-2-bromo-5-fluorophenol requires careful regiocontrol to ensure the
correct placement of the halogen atoms relative to the amino and hydroxyl groups.[1]

Primary Route: Nitration-Reduction Sequence

The most robust industrial route begins with commercially available 2-bromo-5-fluorophenol.[1]
[2] The directing effects of the hydroxyl group (strongly ortho/para directing) and the
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fluorine/bromine atoms facilitate selective nitration at the C4 position.
e Precursor: 2-Bromo-5-fluorophenol (CAS 147460-41-1).[1]
 Nitration: Treatment with dilute nitric acid (

) in acetic acid or sulfuric acid introduces the nitro group at the C4 position (para to the
hydroxyl).

o Mechanism:[1][3] The -OH group directs the electrophile (

) to the para position. The steric bulk of the ortho-bromine blocks the C2 position, and the
C6 position is less favored electronically.

e Reduction: The resulting 2-bromo-5-fluoro-4-nitrophenol is reduced to the amine using iron
powder in acidic media (Fe/HCI) or catalytic hydrogenation (

, Pd/C) under mild conditions to avoid dehalogenation.[1]

Visual Synthesis Workflow

- T ) TARGET:
2-Bromo-5-fluorophenol - Nitration - Intermediate: > Reduction | 4-Amino-2-bromo-5-flucrophenol

AL > > = e
(CAS 147460-41-1) (HNO3, AcOH) 2-Bromo-5-fluoro-4-nitrophenol (Fe/NHA4CI or H2/Pd) (CAS 111856-96-3)

Figure 1: Regioselective synthesis via nitration-reduction pathway.

Click to download full resolution via product page

[1][4]
Reactivity & Functionalization Profile

This molecule is a "divergent scaffold,” meaning it possesses three distinct handles (OH, NHz,
Br) that can be reacted independently to build complex drug architectures.

A. Amine (C4): The Amide Linker

The C4-amino group is the primary attachment point for building the core pharmacophore.
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» Amide Coupling: Reacts with carboxylic acids or acyl chlorides to form amides. This is
standard in kinase inhibitors where the amide NH acts as a hydrogen bond donor to the
kinase hinge region.

o Buchwald-Hartwig Amination: The amine can serve as the nucleophile to couple with other
aryl halides, creating biaryl amine structures.

B. Bromide (C2): The Carbon Extension

The C2-bromine atom is positioned ortho to the hydroxyl group, offering steric protection and a
site for carbon-carbon bond formation.

o Suzuki-Miyaura Coupling: Reacts with boronic acids to introduce aryl or heteroaryl groups.[1]
[2] This is crucial for extending the molecule into the "solvent-exposed" or "hydrophobic back
pocket" regions of a protein target.

e Sonogashira Coupling: Coupling with terminal alkynes provides rigid linkers often used in
PROTACSs (Proteolysis Targeting Chimeras).

C. Phenol (C1): Solubility & Bioavailability Tuning

o O-Alkylation: The hydroxyl group can be alkylated (e.g., with alkyl halides) to form ethers.
This modulates solubility and metabolic stability (preventing rapid glucuronidation).

 Intramolecular Cyclization: While ortho-aminophenols form benzoxazoles, this para-
aminophenol structure prevents direct 5-membered ring closure across N and O. However, it
can participate in macrocyclization strategies if the C2-substituent is extended.[1][2]

D. Fluorine (C5): The Metabolic Shield

The fluorine atom is generally inert to substitution but plays a critical role in blocking metabolic
hotspots. By replacing a C-H bond with C-F, the molecule becomes resistant to oxidative
metabolism (CYP450) at the C5 position, significantly increasing the drug's half-life (

).
Reactivity Map
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4-Amino-2-bromo-5-fluorophenol

A
Amide Coupling (C4-NH2) Suzuki Coupling (C2-Br) O-Alkylation (C1-OH) Metabolic Blocking (C5-F)
Forms: Kinase Hinge Binder Forms: Biaryl Scaffold Forms: Solubilizing Tail Prevents: CYP450 Oxidation

Figure 2: Divergent reactivity profile for medicinal chemistry applications.

Click to download full resolution via product page

Applications in Drug Discovery
Kinase Inhibitors

The 4-amino-2-bromo-5-fluorophenol scaffold is widely used to synthesize Type | and Type II

kinase inhibitors.[1]

e Mechanism: The aniline nitrogen often mimics the N1 of the adenine ring in ATP, forming a
key hydrogen bond with the kinase hinge region.

e Case Study: In EGFR or VEGFR inhibitors, the phenol is often converted to an ether carrying
a solubilizing group (e.g., morpholine), while the bromine is replaced by a heteroaryl ring to
occupy the hydrophobic pocket.

PROTAC Linkers

The distinct reactivity of the amine and bromide allows this molecule to serve as a rigid,
functionalized "connector" in PROTAC design. The bromine can be coupled to the E3 ligase
ligand, while the amine is linked to the protein of interest (POI) ligand.

Experimental Protocols
Protocol A: General Amide Coupling (C4-NH:z
Functionalization)

Use this protocol to attach the scaffold to a carboxylic acid core.[1][2]
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e Reagents: Carboxylic acid (1.0 equiv), 4-Amino-2-bromo-5-fluorophenol (1.0 equiv), HATU
(1.2 equiv), DIPEA (3.0 equiv), DMF (anhydrous).[1][2]

e Procedure:

o

Dissolve the carboxylic acid in DMF (0.1 M) under

o Add DIPEA and HATU; stir for 15 min to activate the acid.
o Add 4-Amino-2-bromo-5-fluorophenol.[1][3][4][5][6][7][8]
o Stir at RT for 4-12 hours. Monitor by LC-MS.

o Workup: Dilute with EtOAc, wash with

(aq),

, and brine. Dry over

Protocol B: Suzuki-Miyaura Coupling (C2-Br
Functionalization)

Use this protocol to extend the carbon skeleton.[1]
o Reagents: Substrate (from Protocol A), Aryl Boronic Acid (1.5 equiv),

(0.05 equiv),
(3.0 equiv), Dioxane/Water (4:1).

e Procedure:
o Degas solvents with

for 20 min.
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o Combine reactants and catalyst in a sealed vial.

o Heat to 90°C for 2—6 hours.

o Workup: Filter through Celite, concentrate, and purify via flash chromatography.
Safety & Handling (MSDS Summary)
» Hazards:

o H302: Harmful if swallowed.[9]

o H315/H319: Causes skin and serious eye irritation.

o H335: May cause respiratory irritation.

o Storage: Store at 2—8°C under inert gas (Argon/Nitrogen). Aminophenols are prone to
oxidation, turning dark brown upon exposure to air.

» Disposal: Halogenated organic waste. Do not dispose of in general drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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